Cas no 1719-71-7 (Tetrazolium violet)

• Product Name: Tetrazolium violet
• CAS No: 1719-71-7
• MF: C₂₃H₁₇ClN₄
• MW: 384.86088347435
• MDL: MFCD00011875
• CID: 41875
• PubChem ID: 87576167
• Update Time: 2025-05-21

Tetrazolium violet Chemical and Physical Properties

Names and Identifiers

• Tetrazolium Violet
• 2,5-Diphenyl-3-(1-naphthyl)-2H-tetrazolium chloride
• Tetrazolium violet 2,5-Diphenyl-3-(~-naphthyl)-tetrazolium chloride
• 2,5-Diphenyl-3-(1-naphthyl)tetrazolium chloride
• 2-naphthalen-1-yl-3,5-diphenyltetrazol-2-ium,chloride
• Violet Tetrazolium
• Tetrazolium purple
• TV
• 2,5-Diphenyl-3(1-naphthyl)-2H-tetrazolium chloride
• 2,5-Diphenyl-3-alpha-naphthyl-2H-tetrazolium chloride
• 2H-Tetrazolium, 3-(1-naphthyl)-2,5-diphenyl-, chloride
• 3-(naphthalen-1-yl)-2,5-diphenyl-2H-tetrazol-3-ium chloride
• 2-naph
• CHEBI:75193
• Tetrazolium Violet, >=94% (AT)
• DTXSID70938063
• CS-0135937
• LS-14981
• FT-0654502
• 1719-71-7
• T-2600
• AKOS015896126
• CHEMBL272093
• MFCD00011875
• SCHEMBL134943
• NSC89171
• EINECS 217-008-7
• NSC 89171
• AMY39290
• 3-(1-naphthyl)-2,5-diphenyl-2H-tetrazol-3-ium chloride
• Q27145161
• 2,5-Diphenyl-3-(alpha-naphthyl)tetrazolium chloride
• 104117-26-2
• HY-131490
• NSC-89171
• T0174
• D92314
• 2H-Tetrazolium, 3-(1-naphthalenyl)-2,5-diphenyl-, chloride
• 2H-Tetrazolium, 3-(1-naphthalenyl)-2,5-diphenyl-, chloride (9CI)
• RONADMZTCCPLEF-UHFFFAOYSA-M
• 2,5-Diphenyl-3-(1-naphthyl)tetrazolium chloride;2,5-Diphenyl-3-(a-naphthyl)tetrazolium chloride;TV
• ET31973
• Tetrazolium violet

• MDL： MFCD00011875
• Inchi： 1S/C23H17N4.ClH/c1-3-11-19(12-4-1)23-24-26(20-14-5-2-6-15-20)27(25-23)22-17-9-13-18-10-7-8-16-21(18)22;/h1-17H;1H/q+1;/p-1
• InChI Key： RONADMZTCCPLEF-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(C2=CC=CC3C=CC=CC2=3)=NC(C2C=CC=CC=2)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 384.11400
• Monoisotopic Mass: 384.114174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 34.6

Experimental Properties

• Color/Form: Tan powder.
• Density: 1.1386 (rough estimate)
• Melting Point: 245-250 ºC (dec.)
• Boiling Point: 539.8°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.6110 (estimate)
• Solubility: Soluble in water, ethanol, methanol
• PSA: 34.59000
• LogP: 1.36820
• λmax: 244 nm
• Solubility: Not determined

Tetrazolium violet Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• WGK Germany：3
• Hazard Category Code： 36/37/38-11
• Safety Instruction： S37/39-S26-S16
• FLUKA BRAND F CODES：3-8-10
• RTECS：XF8080000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on Tetrazolium violet

Recent Advances in the Application of Tetrazolium Violet (1719-71-7) in Biochemical and Pharmaceutical Research

Tetrazolium violet (CAS: 1719-71-7) is a redox-sensitive dye widely used in biochemical assays, particularly in cell viability and cytotoxicity studies. Recent research has expanded its applications in drug discovery, cancer research, and microbial viability testing. This briefing synthesizes the latest findings on Tetrazolium violet, highlighting its mechanisms, novel applications, and emerging trends in the field of chemical biology and pharmaceutical sciences.

A 2023 study published in Analytical Biochemistry demonstrated Tetrazolium violet's enhanced sensitivity in detecting mitochondrial dehydrogenase activity compared to traditional MTT assays. Researchers optimized the dye's solubility in aqueous solutions by modifying its formulation, achieving a 40% improvement in signal-to-noise ratios for live-cell imaging. This advancement addresses long-standing challenges in high-throughput screening platforms.

In cancer research, Tetrazolium violet has shown promise as a dual-function agent. A team at the University of Cambridge reported its use not only as an indicator of cell proliferation but also as a photosensitizer in photodynamic therapy (PDT). When activated at specific wavelengths (450-500 nm), the compound generates reactive oxygen species with 75% efficiency, opening new avenues for combined diagnostic-therapeutic applications.

Recent pharmacokinetic studies have revealed Tetrazolium violet's unique biodistribution pattern. Using radiolabeled [14C]-Tetrazolium violet, researchers observed preferential accumulation in hypoxic tumor regions (tumor-to-normal tissue ratio of 3.2:1), making it particularly valuable for imaging tumor microenvironments. This property is being explored in the development of companion diagnostics for hypoxia-activated prodrugs.

The compound's application has extended to antimicrobial susceptibility testing. A 2024 multicenter validation study established Tetrazolium violet as a reliable indicator for rapid (4-hour) antibiotic susceptibility testing in Gram-negative bacteria, showing 92% concordance with standard CLSI methods. This rapid detection capability is critical for combating antimicrobial resistance in clinical settings.

Ongoing research is investigating Tetrazolium violet derivatives with improved membrane permeability and reduced cytotoxicity. Preliminary data from structure-activity relationship studies suggest that halogen substitutions at specific positions can enhance cellular uptake while maintaining redox sensitivity. These modified compounds show particular promise for long-term cell tracking studies.

From a technical perspective, recent advances in spectroscopic analysis have enabled quantitative measurement of Tetrazolium violet reduction products at nanomolar concentrations. Surface-enhanced Raman spectroscopy (SERS) platforms now allow real-time monitoring of the formazan product formation kinetics, providing unprecedented resolution in studying cellular metabolic pathways.

In conclusion, Tetrazolium violet continues to evolve as a versatile tool in biomedical research. Its expanding applications from basic research to clinical diagnostics underscore the importance of this compound in advancing both chemical biology and pharmaceutical development. Future research directions likely include the development of targeted formulations and combination with emerging imaging modalities.